4-(1H-imidazol-1-yl)butanoic acid
Cat. No. B1305278
M. Wt: 154.17 g/mol
InChI Key: ZCWMZLARYIDEEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05719157
Procedure details
A mixture of benzyl 4-(1-imidazolyl)butyrate (7.4 g), palladium-carbon (5%)(1.0 g) and ethanol (400 ml) was subjected to catalytic hydrogenation at room temperature and 1 atm. The catalyst was filtered off, the filtrate was concentrated under reduced pressure, and the crystals were recrystallized from ethanol to give 4-(1-imidazolyl)butyric acid (3.4 g, 75%). Colorless prisms. mp. 125°-126° C.
Name
benzyl 4-(1-imidazolyl)butyrate
Quantity
7.4 g
Type
reactant
Reaction Step One
Name
palladium-carbon
Quantity
1 g
Type
catalyst
Reaction Step One
Yield
75%
Identifiers
|
REACTION_CXSMILES
|
[N:1]1([CH2:6][CH2:7][CH2:8][C:9]([O:11]CC2C=CC=CC=2)=[O:10])[CH:5]=[CH:4][N:3]=[CH:2]1>[C].[Pd].C(O)C>[N:1]1([CH2:6][CH2:7][CH2:8][C:9]([OH:11])=[O:10])[CH:5]=[CH:4][N:3]=[CH:2]1 |f:1.2|
|
Inputs
Step One
|
Name
|
benzyl 4-(1-imidazolyl)butyrate
|
|
Quantity
|
7.4 g
|
|
Type
|
reactant
|
|
Smiles
|
N1(C=NC=C1)CCCC(=O)OCC1=CC=CC=C1
|
|
Name
|
palladium-carbon
|
|
Quantity
|
1 g
|
|
Type
|
catalyst
|
|
Smiles
|
[C].[Pd]
|
|
Name
|
|
|
Quantity
|
400 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was subjected to catalytic hydrogenation at room temperature
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The catalyst was filtered off
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrate was concentrated under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the crystals were recrystallized from ethanol
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1(C=NC=C1)CCCC(=O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.4 g | |
| YIELD: PERCENTYIELD | 75% | |
| YIELD: CALCULATEDPERCENTYIELD | 72.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
